Cas no 381174-63-6 (2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate)
2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- AKOS001051224
- 2-[4-(2-CHLORO-6-NITROPHENOXY)PHENYL]-2-OXOETHYL 2-CHLORO-4-QUINOLINECARBOXYLATE
- [2-[4-(2-chloro-6-nitrophenoxy)phenyl]-2-oxoethyl] 2-chloroquinoline-4-carboxylate
- 381174-63-6
- STK535754
- Oprea1_757306
- 2-[4-(2-chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate
- Z56880609
- EN300-24107621
- 4-Quinolinecarboxylic acid, 2-chloro-, 2-[4-(2-chloro-6-nitrophenoxy)phenyl]-2-oxoethyl ester
- 2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate
-
- Inchi: 1S/C24H14Cl2N2O6/c25-18-5-3-7-20(28(31)32)23(18)34-15-10-8-14(9-11-15)21(29)13-33-24(30)17-12-22(26)27-19-6-2-1-4-16(17)19/h1-12H,13H2
- InChI Key: YCUUVHVKVMHMAP-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)OCC(C2C=CC(=CC=2)OC2C(=CC=CC=2[N+](=O)[O-])Cl)=O)=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 496.0228916g/mol
- Monoisotopic Mass: 496.0228916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.475±0.06 g/cm3(Predicted)
- Boiling Point: 660.5±55.0 °C(Predicted)
- pka: -2.24±0.50(Predicted)
2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24107621-0.05g |
381174-63-6 | 95% | 0.05g |
$212.0 | 2024-06-19 |
2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate
Professional Introduction to 2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate (CAS No. 381174-63-6)
2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate, a compound with the chemical identifier CAS No. 381174-63-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular architecture of this substance, characterized by a combination of phenyl, chloroquinoline, and nitrophenoxy groups, positions it as a promising candidate for further exploration in drug development.
The synthesis and characterization of 2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate involve sophisticated chemical methodologies that highlight the compound's complexity. The presence of multiple functional groups, including the 2-chloroquinoline-4-carboxylate moiety, contributes to its versatility in various biochemical interactions. This structural complexity is not only a testament to the synthetic prowess of modern organic chemistry but also opens up avenues for exploring its pharmacological properties.
In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinoline-based compounds have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of chloro and nitro substituents in the structure of 2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate enhances its potential bioactivity, making it an attractive subject for further research. The nitro group, in particular, is known for its ability to modulate redox processes, which could be exploited in the development of novel therapeutic agents.
The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Advanced computational techniques, including molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the interactions of 2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate with biological targets. These studies have provided valuable insights into its mechanism of action and have guided the design of more effective derivatives. The integration of computational methods with experimental approaches has significantly accelerated the discovery process in pharmaceutical research.
One of the most exciting aspects of this compound is its potential application in addressing multidrug-resistant pathogens. The rise of antibiotic-resistant bacteria and parasites poses a significant threat to global health, necessitating the development of new antimicrobial agents. The unique structural features of 2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate suggest that it may interact with bacterial enzymes or cellular processes in novel ways, offering a potential solution to this pressing problem.
The pharmacokinetic properties of CAS No. 381174-63-6 are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to unravel these aspects, providing a foundation for designing clinical trials that will further evaluate its safety and effectiveness.
In conclusion, 2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its unique structure and diverse biological activities make it a valuable compound for further research and development. As our understanding of its properties continues to grow, so too will its potential to contribute to the treatment of various diseases.
381174-63-6 (2-[4-(2-Chloro-6-nitrophenoxy)phenyl]-2-oxoethyl 2-chloroquinoline-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)